Guanidine, (4,5-dipropyl-2-oxazolyl)-
Overview
Description
Guanidine, (4,5-dipropyl-2-oxazolyl)-, monohydrochloride is a chemical compound with the molecular formula C10H19ClN4O and a molecular weight of 246.7371 .
Synthesis Analysis
The synthesis of guanidines can be achieved through various methods. One such method involves a one-pot synthesis of diverse N, N′-disubstituted guanidines from N-chlorophthalimide, isocyanides, and amines . Another method involves the guanylation of various amines with cyanamide . A specific guanidine derivative was synthesized by the reaction of one measure of N-{[7-(4,5-dihydro-1 H-imidazol-2-yl)-2-(p-tolyl)-6,7-dihydro-2 H-imidazo[2,1-c][1,2,4]triazol-3(5 H)-ylidene]carbamothioyl}benzamide with one measure of aniline .Molecular Structure Analysis
Guanidine can be thought of as a nitrogenous analogue of carbonic acid. The C=O group in carbonic acid is replaced by a C=NH group, and each OH is replaced by a NH2 group . Guanidine and its derivatives can be presented as molecules consisting simultaneously of two functionalities: aminal and imine .Chemical Reactions Analysis
Guanidine is a strong base that is used in the production of plastics and explosives . It is found in urine predominantly in patients experiencing renal failure . Guanidine and its derivatives play a crucial role in the metabolism of living organisms .Physical And Chemical Properties Analysis
Guanidine is a colourless solid that dissolves in polar solvents . It is a strong base that is used in the production of plastics and explosives .Mechanism of Action
Safety and Hazards
Future Directions
Guanidine and its derivatives have a powerful synthetic potential and play a crucial role in the development of the chemistry of organoelement compounds . They are used as synthetic drugs and biocidal agents, catalysts, ligands, and sweeteners . Furthermore, the guanidine derivatives serve as a basis for the creation of modern smart materials .
properties
IUPAC Name |
2-(4,5-dipropyl-1,3-oxazol-2-yl)guanidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O/c1-3-5-7-8(6-4-2)15-10(13-7)14-9(11)12/h3-6H2,1-2H3,(H4,11,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AELNGSYDNICUTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(OC(=N1)N=C(N)N)CCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90388900 |
Source
|
| Record name | Guanidine, (4,5-dipropyl-2-oxazolyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90388900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98911-31-0 |
Source
|
| Record name | Guanidine, (4,5-dipropyl-2-oxazolyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90388900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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